3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is a compound with the molecular weight of 251.07 . It is also known as 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride hydrate . It is stored at ambient temperature and is shipped at the same temperature . The compound is in solid form .
Molecular Structure Analysis
The InChI code for 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is1S/C8H5ClN2O2.ClH.H2O/c9-7-6 (8 (12)13)10-5-3-1-2-4-11 (5)7;;/h1-4H, (H,12,13);1H;1H2
. Physical And Chemical Properties Analysis
3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is a solid compound . It is stored and shipped at ambient temperature .Scientific Research Applications
Fluorescent Probing in Biochemistry
3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid has been utilized as a fluorescent probe for monitoring pH changes in biological systems. Its high selectivity and sensitivity make it an excellent candidate for real-time imaging of pH fluctuations in cellular environments, such as yeast . This compound’s ability to act as a fluorescent probe is attributed to its structural properties, which allow for a significant change in fluorescence intensity in response to pH variations.
Pharmacology
In the realm of pharmacology, this compound serves as a pharmaceutical intermediate. Its structural framework is conducive to modifications that can lead to the development of new therapeutic agents. For instance, derivatives of this compound have been synthesized and evaluated for their antibacterial properties against pathogens like Staphylococcus aureus .
Medical Chemistry
The compound’s role in medical chemistry is underscored by its involvement in the synthesis of various bioactive molecules. Its nitrogen bridgehead heterocycles are known for their extensive biological and pharmacological activities, making them valuable scaffolds in drug discovery and development .
Organic Synthesis
3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is a versatile building block in organic synthesis. It has been employed in the synthesis of imidazo[1,2-a]pyridines, which are heterocyclic moieties commonly found in medicinal chemistry leads and drugs . The compound’s reactivity allows for the construction of complex molecules through various synthetic strategies.
Material Science
While specific applications in material science were not directly found, the compound’s properties suggest potential use in the development of new materials. Its solid-state stability and compatibility with various reagents could make it a candidate for material synthesis and modification .
Analytical Chemistry
In analytical chemistry, the compound’s fluorescent properties have been harnessed for the development of probes that can detect and measure environmental and biological analytes with high precision . Its ability to respond to changes in pH can be particularly useful in the analysis of environmental samples where pH is an important parameter.
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine derivatives have been reported to target kras g12c, a common mutation in various cancers .
Mode of Action
Imidazo[1,2-a]pyridine derivatives have been used as covalent inhibitors in cancer treatment . They interact with their targets by forming a covalent bond, which can lead to the inhibition of the target protein’s function .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been associated with the direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Result of Action
Some imidazo[1,2-a]pyridine derivatives have shown potent anticancer activity against kras g12c-mutated cells .
Safety and Hazards
properties
IUPAC Name |
3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-7-6(8(12)13)10-5-3-1-2-4-11(5)7/h1-4H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBQOFBOMIUELMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10649964 | |
Record name | 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10649964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1000017-94-6 | |
Record name | 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10649964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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